Cas no 1261685-54-4 (2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone)

• Product Name: 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone
• CAS No: 1261685-54-4
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4791418
• Update Time: 2025-10-29

2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone

• Inchi： 1S/C10H8ClF3O/c1-5(11)9(15)7-3-2-6(12)4-8(7)10(13)14/h2-5,10H,1H3
• InChI Key： RXIPPXUOJFCTMH-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone

2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone (CAS No. 1261685-54-4)

2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone, also known by its CAS number CAS No. 1261685-54-4, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and materials development.

The molecular structure of 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone consists of a phenyl ring substituted with a propionyl group, which is further modified by chlorine and difluoromethyl substituents. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such halogenated aromatic compounds in the development of novel materials, particularly in the realm of organic electronics and catalysis.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing advanced materials. Researchers have explored its use in the preparation of highly functionalized aromatic systems, which are essential components in modern electronics. For instance, the incorporation of chlorine and fluorine atoms into the molecular framework enhances the electron-withdrawing effects, making it suitable for applications in semiconducting materials and optoelectronic devices.

In addition to its material science applications, 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone has shown potential in catalytic processes. Its ability to act as a ligand or catalyst support has been investigated in various chemical transformations, including cross-coupling reactions and enantioselective syntheses. Recent advancements in asymmetric catalysis have demonstrated that this compound can significantly improve reaction efficiency and selectivity, making it a valuable tool in medicinal chemistry and fine chemical synthesis.

The synthesis of CAS No. 1261685-54-4 involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent halogenation steps. The optimization of these processes has been a focus of recent research efforts, with scientists striving to develop more efficient and environmentally friendly methods for large-scale production. The use of microwave-assisted synthesis and continuous flow reactors has emerged as innovative approaches to enhance yield and purity while minimizing waste.

Beyond its synthetic applications, this compound has also been studied for its biological activity. Preliminary assays have indicated that it exhibits moderate activity against certain enzymes, suggesting potential applications in drug discovery. However, further research is required to fully understand its pharmacokinetic properties and safety profile before it can be considered for therapeutic use.

In conclusion, 2-Chloro-2'-(difluoromethyl)-4'-fluoropropiophenone (CAS No. 1261685-54-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials, catalytic processes, and pharmaceutical agents. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.